Cas no 646071-09-2 (Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione, 1-cyclooctyl-6-methyl-3-phenyl-)

• Product Name: Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione, 1-cyclooctyl-6-methyl-3-phenyl-
• CAS No: 646071-09-2
• MF: C₂₀H₂₃N₅O₂
• MW: 365.428923845291
• CID: 421094
• Update Time: 2023-11-19

Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione, 1-cyclooctyl-6-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione,1-cyclooctyl-6-methyl-3-phenyl-
• 1-Cyclooctyl-6-methyl-3-phenylpyrimido[5,4-e][1,2,4]triazine-5,7(1H,6H)-dione
• CID 135397085
• Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione, 1-cyclooctyl-6-methyl-3-phenyl-

• Inchi： 1S/C20H23N5O2/c1-24-19(26)16-18(22-20(24)27)25(15-12-8-3-2-4-9-13-15)23-17(21-16)14-10-6-5-7-11-14/h5-7,10-11,15H,2-4,8-9,12-13H2,1H3
• InChI Key： LGORXZIGZXHBAB-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NC(N1C)=O)N(C1CCCCCCC1)N=C(C1C=CC=CC=1)N=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 697
• Topological Polar Surface Area: 77.7